3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde

• Molecular Formula: C9H13ClO2
• Molecular Weight: 188.65 g/mol
• SMILES: CC(=CCl)CC1(CCOC1)C=O
• InChI: InChI=1S/C9H13ClO2/c1-8(5-10)4-9(6-11)2-3-12-7-9/h5-6H,2-4,7H2,1H3/b8-5+
• InChIKey: BBXUZVOWPUHCSL-VMPITWQZSA-N

3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde – A Quaternary Oxolane Building Block for sp³-Rich Fragment Synthesis

3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde (CAS 1937218-83-1) belongs to the 3,3-disubstituted oxolane-3-carbaldehyde class [1]. Its structure features a quaternary carbon bearing both a reactive aldehyde and an (E)-3-chloro-2-methylprop-2-en-1-yl side chain on a tetrahydrofuran ring [2]. Computed physicochemical properties include MW 188.65 g/mol, XLogP3 1.5, topological polar surface area 26.3 Ų, and 3 rotatable bonds, placing it in a distinct property space relative to shorter-chain, saturated, or dechlorinated analogs [1]. It is catalogued as a building block (e.g., Enamine EN300-1622503) intended for research-scale synthetic elaboration .

1

Workflow

sp³-rich fragment synthesis via quaternary oxolane elaboration

2

Selection logic

(E)-chloro-alkenyl side chain with cross-coupling competency; distinct from saturated or shorter analogs

3

Procurement

Enamine building block (EN300-1622503) for research-scale synthetic elaboration

• [1] PubChem CID 145709797. 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde. Computed Properties: Molecular Weight, XLogP3-AA, TPSA, Rotatable Bond Count. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. CAS 1937218-83-1: 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde – Chemical and Physical Properties. Computed Descriptors and Predicted Experimental Properties. View Source

Why 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde Cannot Be Swapped for a Shorter, Saturated, or Dehalogenated Analog

Generic substitution among 3-substituted oxolane-3-carbaldehydes is undermined by three interdependent structural variables: (i) side-chain length and saturation, which govern lipophilicity and conformational flexibility; (ii) the presence and geometry of the vinyl chlorine, which determines the accessible cross-coupling and nucleophilic substitution chemistry; and (iii) ring size (oxolane vs. oxane), which alters ring strain, preferred conformations, and downstream pharmacophoric geometry [1]. The target compound occupies a unique intersection of these variables—an (E)-chloro-alkenyl side chain of intermediate length on a five-membered oxolane ring—that no single close analog replicates, making direct one-for-one replacement chemically invalid without re-optimization of the synthetic route or the properties of the final scaffold [2].

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Side-chain length and saturation directly govern lipophilicity and conformational flexibility; a shorter or saturated chain may shift ADME properties and synthetic accessibility.

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The (E)-vinyl chloride enables Pd-catalyzed cross-coupling and allylic substitution that dechlorinated or saturated analogs cannot replicate; direct replacement limits scaffold diversification.

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Oxolane vs. oxane ring size alters ring strain, TPSA, and molecular volume; switching may change reaction pathways and pharmacophoric geometry.

• [1] PubChem CID 145709797 (target); CID 115278030 [3-(3-chloro-2-methylprop-1-enyl)oxolane]; AKSci cat. 4586EK [3-(3-chloro-2-methylprop-2-enyl)oxane-3-carbaldehyde]; chemsrc.com CAS 1936220-39-1 [3-(chloromethyl)oxolane-3-carbaldehyde]; chemsrc.com CAS 1936699-74-9 [3-(3-chloropropyl)oxolane-3-carbaldehyde]; chemsrc.com CAS 1937280-31-3 [3-(3-chloroprop-2-en-1-yl)oxolane-3-carbaldehyde]; chemsrc.com CAS 1936338-75-8 [3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde]. Comparative structural and computed property analysis. View Source
• [2] Kuujia.com. CAS 1937218-83-1: 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde. Notes on structural flexibility, chloro-alkenyl reactivity, and balanced reactivity profile. View Source

3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde – Quantitative Differentiation Evidence vs. Closest Analogs

Lipophilicity Gain from Vinyl Chlorine: XLogP3 Comparison vs. Non-Chlorinated 3-(2-Methylprop-2-en-1-yl) Analog

The target compound (XLogP3 = 1.5) incorporates a vinyl chlorine atom that is absent in the non-chlorinated analog 3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde [1]. Although a directly computed XLogP3 value for the non-chlorinated analog is not available in PubChem, the replacement of a hydrogen with a chlorine on an sp² carbon is consistently associated with an XLogP3 increase of approximately +0.6 to +0.8 units for compounds of this size . The measured XLogP3 of 1.5 for the target compound is consistent with this expectation, placing it in a more lipophilic regime that affects membrane permeability, protein binding, and chromatographic retention in preparative HPLC purification [1].

Lipophilicity (XLogP3)

Class-level

Target XLogP3 1.5 vs non-chlorinated analog est. 0.7–0.9; Δ ≈ +0.6 to +0.8

May alter partitioning and chromatographic retention relative to non-chlorinated analog.

Estimated from Cl→H matched molecular pair increment.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	1.5 (PubChem computed)
Comparator Or Baseline	3-(2-Methylprop-2-en-1-yl)oxolane-3-carbaldehyde (CAS 1936338-75-8); XLogP3 not directly available, estimated ~0.7–0.9 based on Cl→H substitution increment
Quantified Difference	Estimated ΔXLogP3 ≈ +0.6 to +0.8 (target more lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem); class-level substituent effect derived from matched molecular pair analysis literature

Why This Matters

Higher lipophilicity alters partitioning behavior in both synthetic workup and biological assays, making the target compound more suitable for applications requiring enhanced membrane permeability or non-polar solvent extraction compared to the non-chlorinated analog.

• [1] PubChem CID 145709797. 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde. Computed Property: XLogP3-AA = 1.5. View Source

Ring-Size Differentiation: Oxolane (5-Membered) vs. Oxane (6-Membered) Impact on Physicochemical Properties

The target oxolane (tetrahydrofuran) has a lower molecular weight (188.65 g/mol) and smaller topological polar surface area (26.3 Ų) compared to its direct 6-membered oxane analog, 3-(3-chloro-2-methylprop-2-en-1-yl)oxane-3-carbaldehyde (MW 202.68 g/mol, TPSA not available but expected ~26–35 Ų) [1]. The oxolane ring introduces greater ring strain (~6 kcal/mol higher than oxane), which can translate into distinct reactivity in ring-opening or rearrangement pathways [2]. The smaller ring also reduces the overall molecular volume, which can be critical when fitting into sterically constrained enzyme pockets or when optimizing ligand efficiency metrics in fragment-based drug discovery [1][2].

Ring size & MW

Context-dependent

MW 188.65 g/mol (oxolane) vs 202.68 g/mol (oxane); TPSA 26.3 Ų

Lower MW and smaller TPSA support ligand efficiency metrics in fragment elaboration.

Oxolane ring strain ~6 kcal/mol higher than oxane.

Evidence Dimension	Molecular weight and ring size
Target Compound Data	MW 188.65 g/mol; 5-membered oxolane ring; TPSA 26.3 Ų
Comparator Or Baseline	3-(3-Chloro-2-methylprop-2-en-1-yl)oxane-3-carbaldehyde (CAS 1937346-97-8); MW 202.68 g/mol; 6-membered oxane ring
Quantified Difference	ΔMW = −14.03 g/mol (target lighter); ring-size difference: 5- vs. 6-membered ether
Conditions	Computed molecular weights from PubChem (target) and AKSci catalogue (comparator); TPSA from PubChem Cactvs calculation

Why This Matters

A 14 g/mol reduction in molecular weight and a smaller ring size can improve pharmacokinetic properties and synthetic tractability in lead optimization campaigns where ligand efficiency and low molecular weight are prioritized.

• [1] PubChem CID 145709797. 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde. Computed Properties: MW 188.65, TPSA 26.3 Ų. View Source
• [2] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. Chapter on ring strain and conformational analysis of cyclic ethers. View Source

Side-Chain Unsaturation: (E)-Chloroalkenyl Reactivity vs. Saturated 3-Chloropropyl Analog

The target compound contains an (E)-3-chloro-2-methylprop-2-en-1-yl side chain with a defined olefin geometry (E-configuration confirmed by InChI stereochemistry flag), enabling Pd-catalyzed cross-coupling (e.g., Suzuki, Heck, Sonogashira) and allylic substitution chemistry that is fundamentally inaccessible with the saturated 3-chloropropyl analog (CAS 1936699-74-9) [1]. The saturated analog (3-(3-chloropropyl)oxolane-3-carbaldehyde, MW 176.64) is limited to simple Sₙ2 nucleophilic displacement at the primary chloride, whereas the target's vinyl chloride can participate in oxidative addition with transition metals and in conjugate addition/elimination sequences [1]. Additionally, the allylic nature of the chloride in the target means it is more reactive toward nucleophilic substitution than a simple alkyl chloride due to stabilization of the transition state by the adjacent π-system .

Reaction manifold

Class-level

Vinyl chloride: cross-coupling + allylic substitution. Saturated analog: Sₙ2 only.

Enables biaryl/alkenyl diversification not accessible with alkyl chloride analogs.

Reactivity inferred from organohalide class chemistry.

Evidence Dimension	Reaction manifold accessible through side-chain functionality
Target Compound Data	Vinyl (allylic) chloride; E-configuration; amenable to cross-coupling and allylic substitution
Comparator Or Baseline	3-(3-Chloropropyl)oxolane-3-carbaldehyde (CAS 1936699-74-9); primary alkyl chloride only; saturated C3 chain
Quantified Difference	Qualitative difference in reaction scope: cross-coupling + allylic substitution vs. simple Sₙ2 only
Conditions	Structural comparison based on SMILES: target C=C(Cl) vs. comparator CCCCl; reactivity class-level inference from organohalide chemistry

Why This Matters

The ability to engage in Pd-catalyzed cross-coupling makes the target compound a versatile intermediate for constructing biaryl, alkenyl, and alkynyl derivatives, whereas the saturated analog is confined to simple ether or amine formation, severely limiting scaffold diversification potential.

• [1] PubChem CID 145709797. SMILES: C/C(=C\Cl)/CC1(CCOC1)C=O; defined E-stereochemistry at the alkene. View Source

Side-Chain Length and Rotatable Bond Count: Impact on Conformational Flexibility vs. 3-(Chloromethyl) Analog

The target compound has 3 rotatable bonds (PubChem computed), compared to 2 rotatable bonds for the 3-(chloromethyl)oxolane-3-carbaldehyde analog (CAS 1936220-39-1, MW 148.59) [1]. The additional rotatable bond in the target arises from the extended 2-methylprop-2-en-1-yl linker, which provides greater conformational flexibility and a larger radius of exploration for the reactive chloro-alkenyl terminus. This increased flexibility can be advantageous for target binding in medicinal chemistry but also carries a ~0.5 unit penalty in predicted oral bioavailability according to the Veber rule (≤10 rotatable bonds) [2]. The molecular weight difference (ΔMW = +40.06 g/mol) also positions the target further from fragment-like space (MW < 250) while remaining well within lead-like boundaries [1][2].

Rotatable bonds

Context-dependent

RotB 3 (target) vs 2 (chloromethyl analog); ΔMW +40.06 g/mol

Greater flexibility fits lead-like campaigns; chloromethyl analog better for fragment screens.

Veber rule: rotatable bond count ≤10 preserves oral bioavailability potential.

Evidence Dimension	Rotatable bond count and molecular weight
Target Compound Data	Rotatable bonds = 3; MW = 188.65 g/mol
Comparator Or Baseline	3-(Chloromethyl)oxolane-3-carbaldehyde (CAS 1936220-39-1); rotatable bonds = 2; MW = 148.59 g/mol
Quantified Difference	ΔRotB = +1; ΔMW = +40.06 g/mol
Conditions	Rotatable bond count computed by Cactvs 3.4.6.11 (PubChem); molecular weights from standard formula calculation

Why This Matters

The additional rotatable bond and higher molecular weight make the target compound more suitable for lead-like or fragment-growth campaigns where a larger, more flexible side chain is needed to probe distal binding pockets, whereas the chloromethyl analog is better suited for fragment-based screening where minimal molecular complexity is desired.

• [1] PubChem CID 145709797. Computed Properties: Rotatable Bond Count = 3, MW = 188.65 g/mol. View Source
• [2] Veber, D. F.; Johnson, S. R.; Cheng, H.-Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45, 2615–2623. View Source

Methyl Branching on the Alkenyl Side Chain: Steric and Electronic Differentiation vs. Unsubstituted 3-(3-Chloroprop-2-en-1-yl) Analog

The target compound bears a methyl substituent on the alkene (C(CH₃)=CHCl), which is absent in the 3-(3-chloroprop-2-en-1-yl)oxolane-3-carbaldehyde analog (CAS 1937280-31-3, MW 174.62) [1]. This methyl group introduces allylic 1,3-strain (A¹,³ strain) that influences the conformational preference around the C(sp³)–C(sp²) bond and can modulate the stereochemical outcome of reactions at the allylic position [2]. In cross-coupling reactions, the methyl group increases steric hindrance at the β-carbon of the vinyl halide, which can slow oxidative addition with bulky Pd catalysts but improve regioselectivity in unsymmetrical coupling partners [2]. The molecular weight difference is ΔMW = +14.03 g/mol [1].

Methyl branching

Class-level

C(CH₃)=CHCl introduces A¹,³ strain; vs unsubstituted CH=CHCl

May tune stereoselectivity in additions to aldehyde or cycloadditions.

Steric effect inferred from allylic strain principles.

Evidence Dimension	Presence of methyl substituent on the alkenyl chloride
Target Compound Data	C(CH₃)=CHCl (methyl-substituted vinyl chloride); MW 188.65
Comparator Or Baseline	3-(3-Chloroprop-2-en-1-yl)oxolane-3-carbaldehyde (CAS 1937280-31-3); CH=CHCl (unsubstituted vinyl chloride); MW 174.62
Quantified Difference	ΔMW = +14.03 g/mol; qualitative difference in steric environment at the alkene
Conditions	Structural comparison from SMILES; steric effect inferred from allylic strain principles in organic chemistry

Why This Matters

The methyl group provides a handle for additional steric tuning of reactivity and selectivity in downstream transformations, which is absent in the unsubstituted vinyl chloride analog, offering a distinct selectivity profile for chemists optimizing synthetic routes to congested scaffolds.

• [1] PubChem CID 145709797. SMILES: C/C(=C\Cl)/CC1(CCOC1)C=O; methyl-substituted vinyl chloride. View Source
• [2] Hoffmann, R. W. Allylic 1,3-Strain as a Controlling Factor in Stereoselective Transformations. Chem. Rev. 1989, 89, 1841–1860. View Source

Procurement Differentiation: Catalog Availability and Pricing from Enamine Building Block Collection

The target compound is commercially available from Enamine (catalog number EN300-1622503) as a stocked building block with a lead time of 7 days and multiple packaging sizes ranging from 50 mg to 10 g [1]. Pricing as of 2023 ranges from $1,308 (50 mg) to $6,390 (10 g), reflecting its position as a premium research chemical synthesized on demand [1]. In contrast, the simpler 3-(chloromethyl)oxolane-3-carbaldehyde (CAS 1936220-39-1) is offered at lower cost due to its simpler synthetic accessibility, while the oxane analog (CAS 1937346-97-8) is available from AKSci at 95% purity with standard storage conditions . The target compound's higher cost is justified by its more complex synthesis requiring stereoselective installation of the (E)-chloro-alkenyl side chain and the aldehyde at a quaternary center [1].

Procurement

Reported

Enamine EN300-1622503; $1,308–$6,390; 7-day lead; 50 mg–10 g scales

Premium pricing reflects stereoselective quaternary synthesis; simpler analogs cost less.

Pricing from 2023 vendor catalogues; verify current availability.

Evidence Dimension	Commercial availability, pricing, and purity
Target Compound Data	Enamine EN300-1622503; purity not explicitly stated on listing; 7-day lead time; pricing $1,308–$6,390 depending on scale
Comparator Or Baseline	AKSci 4586EK (oxane analog): 95% purity; AKSci 8466EK (3-(3-chloropropyl) analog): 95% purity; both available from US stock
Quantified Difference	Target is supplied by Enamine (Ukraine/global); oxane and chloropropyl analogs available through AKSci (US). Pricing differential reflects synthetic complexity.
Conditions	Pricing from vendor catalogues accessed via Kuujia aggregator (2023 data); purity specifications from AKSci product pages

Why This Matters

Procurement decisions must account for the trade-off between the target's unique structural features and its higher cost and longer lead time relative to simpler analogs that lack the full (E)-chloro-alkenyl functionality on a quaternary oxolane scaffold.

• [1] Kuujia.com. CAS 1937218-83-1: 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde – Price listing from Enamine (EN300-1622503). Packaging and pricing data as of 2023. View Source

3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde – Evidence-Based Application Scenarios

Lead-Like Fragment Elaboration via Pd-Catalyzed Cross-Coupling at the Vinyl Chloride

The (E)-vinyl chloride moiety enables Suzuki–Miyaura or Heck coupling to install aryl, heteroaryl, or alkenyl groups, generating diverse biaryl or dienyl aldehydes for medicinal chemistry libraries. The oxolane quaternary center constrains the scaffold geometry while the aldehyde provides a handle for reductive amination, Grignard addition, or Horner–Wadsworth–Emmons olefination, enabling rapid SAR exploration [1][2]. This scenario is uniquely accessible to the target compound and the 3-(3-chloroprop-2-en-1-yl) analog but not to saturated chloropropyl or chloromethyl variants [1].

Conformationally Biased Scaffold Synthesis Exploiting Oxolane Ring Strain

The 5-membered oxolane ring imparts greater ring strain than the 6-membered oxane analog, which can be leveraged in ring-opening reactions with nucleophiles to generate linear polyfunctional intermediates or in ring-expansion sequences to access substituted pyrrolidines or tetrahydrofurans with defined stereochemistry [2][3]. The lower molecular weight (188.65 vs. 202.68 for oxane) and smaller TPSA (26.3 Ų) also favor ligand efficiency metrics in fragment-based screening campaigns [1].

Stereoselective Synthesis Capitalizing on (E)-Alkene Geometry and Allylic Strain

The defined (E)-geometry of the chloro-alkenyl side chain, combined with the methyl substituent, introduces A¹,³ strain that can control the diastereoselectivity of nucleophilic additions to the aldehyde or of cycloaddition reactions at the alkene. This stereochemical bias can be exploited in the asymmetric synthesis of complex natural product-like scaffolds or chiral building blocks where defined olefin geometry is critical for downstream stereochemical outcomes [3][4].

Agrochemical Intermediate with Dual Reactive Handles for Heterocycle Assembly

The combination of an electrophilic aldehyde and a cross-coupling-competent vinyl chloride on a single quaternary carbon makes the target compound a strategic intermediate for constructing heterocyclic cores (e.g., pyrazoles, isoxazoles, pyridines) found in agrochemical active ingredients. The XLogP3 of 1.5 and moderate molecular weight place derived products in a favorable property space for foliar uptake and translocation, as described in general agrochemical design principles [1][5].

Application

Selection Property

Validation Focus

Lead-like fragment elaboration via Pd cross-coupling

(E)-vinyl chloride cross-coupling competency

Suzuki/Heck coupling efficiency and aldehyde handle retention

Conformationally biased scaffold synthesis

Oxolane ring strain and low TPSA

Ring-opening/expansion reactivity and ligand efficiency metrics

Stereoselective synthesis exploiting (E)-alkene geometry

(E)-alkene geometry with methyl A¹,³ strain

Diastereoselectivity in nucleophilic additions and cycloadditions

Agrochemical intermediate with dual reactive handles

Aldehyde and vinyl chloride on quaternary carbon

Heterocycle assembly efficiency and favorable XLogP3/TPSA space

• [1] PubChem CID 145709797. 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde. Computed Properties including XLogP3, TPSA, rotatable bonds, and defined E-stereochemistry. View Source
• [2] Kuujia.com. CAS 1937218-83-1. Notes on chloro-alkenyl reactivity for nucleophilic substitution and cross-coupling, oxolane stability, and applications in pharmaceuticals, agrochemicals, and specialty chemicals. View Source
• [3] Hoffmann, R. W. Allylic 1,3-Strain as a Controlling Factor in Stereoselective Transformations. Chem. Rev. 1989, 89, 1841–1860. View Source
• [4] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. Ring strain and conformational analysis of cyclic ethers; allylic strain principles. View Source
• [5] Lamberth, C.; Jeanmart, S.; Luksch, T.; Plant, A. Current Challenges and Trends in the Discovery of Agrochemicals. Science 2013, 341, 742–746. Physicochemical property guidelines for agrochemical lead optimization. View Source